![molecular formula C20H21F3N4O3 B2592901 1-{1-[2-(1H-indol-1-yl)acetyl]piperidin-4-yl}-3-(2,2,2-trifluoroethyl)imidazolidine-2,4-dione CAS No. 2097892-85-6](/img/structure/B2592901.png)
1-{1-[2-(1H-indol-1-yl)acetyl]piperidin-4-yl}-3-(2,2,2-trifluoroethyl)imidazolidine-2,4-dione
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Description
1-{1-[2-(1H-indol-1-yl)acetyl]piperidin-4-yl}-3-(2,2,2-trifluoroethyl)imidazolidine-2,4-dione is a useful research compound. Its molecular formula is C20H21F3N4O3 and its molecular weight is 422.408. The purity is usually 95%.
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Scientific Research Applications
Anticancer Activity
Compounds structurally related to the specified chemical have shown promise in anticancer research. Piperazine-2,6-dione derivatives, including those with indole moieties, have been synthesized and evaluated for their anticancer activity against various cancer cell lines, such as breast (T47D), lung (NCI H-522), colon (HCT-15), ovary (PA-1), and liver (HepG-2), exhibiting good anticancer properties at concentrations of 10 µM (Kumar et al., 2013). This suggests that the chemical , by virtue of its structural features, might also possess anticancer potential, warranting further investigation into its effects on various cancer types.
Pharmacokinetic Properties
The pharmacokinetics, metabolism, and excretion of compounds with similar structures have been studied, offering insights into their potential therapeutic applications. For example, the glycogen synthase kinase-3 inhibitor LY2090314, which shares a resemblance in the complexity of its molecular structure, showed high clearance and moderate volume of distribution across species, indicating rapid elimination. This extensive metabolism with negligible circulating metabolite exposures due to biliary excretion without apparent intestinal reabsorption highlights the importance of understanding the pharmacokinetic profile of new compounds for potential drug development (Zamek-Gliszczynski et al., 2013).
Antimicrobial Activity
The exploration of novel antimicrobial agents remains a critical area of scientific research, with compounds featuring indole, piperidine, and imidazolidine-2,4-dione structures showing promising results. A study on the synthesis and antimicrobial screening of novel isatin-1,2,3-triazoles appended with piperidine, morpholine, or piperazine moieties revealed significant antimicrobial properties, suggesting the potential of the specified compound for further antimicrobial studies (Aouad, 2017).
properties
IUPAC Name |
1-[1-(2-indol-1-ylacetyl)piperidin-4-yl]-3-(2,2,2-trifluoroethyl)imidazolidine-2,4-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H21F3N4O3/c21-20(22,23)13-27-18(29)12-26(19(27)30)15-6-9-24(10-7-15)17(28)11-25-8-5-14-3-1-2-4-16(14)25/h1-5,8,15H,6-7,9-13H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JRVHODHQUGIOPO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1N2CC(=O)N(C2=O)CC(F)(F)F)C(=O)CN3C=CC4=CC=CC=C43 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H21F3N4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
422.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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